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Compound of Interest

Compound Name: 3,4-Diethylhexane

Cat. No.: B099930

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3,4-diethylhexane. The information is curated for researchers, scientists, and
professionals in drug development who may use this compound as a solvent, in the synthesis
of polymers, or as a component in fuel and lubricant formulations.[1] All quantitative data is
presented in structured tables for ease of reference and comparison. Detailed experimental
protocols for key property determination and a visualization of the compound's property
relationships are also included.

Core Chemical and Physical Properties

3,4-Diethylhexane is a branched alkane with the chemical formula C10H22.[1][2] It is a
colorless liquid at room temperature and is classified as a flammable liquid.[1][3] Its molecular
structure consists of a six-carbon hexane chain with ethyl group substituents at the third and
fourth positions.

Identification and Nomenclature
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Property Value

IUPAC Name 3,4-diethylhexane[3]

Synonyms 3,4-diethyl-hexan; Hexane, 3,4-diethyl-[1]
CAS Number 19398-77-7[1][2]

Molecular Formula C10H22[1][2]

Molecular Weight 142.28 g/mol [1][3]

InChl Key VBZCRMTUDYIWIH-UHFFFAOYSA-N[4]

Physical Properties

The physical properties of 3,4-diethylhexane are summarized in the table below. These
properties are crucial for its application as a solvent and in various industrial processes.

Property Value

Appearance Colorless to Almost colorless clear liquid
Boiling Point 160-162 °C[1][5]

Melting Point -53.99 °C[1]

Density 0.751 g/mL[5]

Vapor Pressure 2.81 mmHg at 25°CJ[1]

Flash Point 85.8 °C[1]

Refractive Index 1.419 - 1.421[1]

Molar Volume 189.5 mL/mol[5]

Solubility Insoluble in water; soluble in organic solvents.

Spectroscopic Data

Spectroscopic data is vital for the identification and structural elucidation of 3,4-diethylhexane.
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Spectroscopic Data

Details

Gas Chromatography-Mass Spectrometry (GC-
MS)

The NIST Chemistry WebBook provides mass
spectrum data for 3,4-diethylhexane, which is
useful for its identification in complex mixtures.
[4][6] The top peak in its mass spectrum is
observed at m/z 70.[3]

Infrared (IR) Spectroscopy

The IR spectrum of 3,4-diethylhexane exhibits
characteristic peaks for C-H stretching and
bending vibrations typical of alkanes. The
absence of other significant functional group
bands confirms its identity as a saturated

hydrocarbon.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

While detailed spectra are not readily available
in the searched literature, the *H and 13C NMR
spectra would show signals in the aliphatic
region, consistent with its branched alkane
structure. The presence of chiral centers at
carbons 3 and 4 would lead to more complex

splitting patterns due to diastereotopic protons.

[7]

Experimental Protocols

Detailed experimental protocols for determining the specific properties of 3,4-diethylhexane

are not widely published. However, standard methodologies for determining the boiling point

and density of liquid hydrocarbons are applicable.

Determination of Boiling Point (Capillary Method)

This method is suitable for determining the boiling point of small quantities of a liquid.

Materials:

e Thiele tube or similar heating apparatus (e.g., aluminum block)[8][9]

e Thermometer
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Small test tube (fusion tube)[9]

Capillary tube (sealed at one end)[9]

Sample of 3,4-diethylhexane

Heat source (e.g., Bunsen burner)

Procedure:

A small amount of 3,4-diethylhexane is placed in the fusion tube.

The capillary tube, with its sealed end up, is placed inside the fusion tube containing the
liquid.

The fusion tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is placed in the Thiele tube containing a high-boiling point oil (e.g., mineral
oil).

The apparatus is heated gently.[8]

The temperature at which a rapid and continuous stream of bubbles emerges from the open
end of the capillary tube is noted.

The heat is removed, and the temperature at which the liquid begins to enter the capillary
tube is recorded as the boiling point.[8]

Determination of Density

The density of a liquid hydrocarbon like 3,4-diethylhexane can be determined using a

pycnometer or a digital density meter.

Materials:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary fine bore)

Analytical balance
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o Temperature-controlled water bath

o Sample of 3,4-diethylhexane

e Distilled water

Procedure:

e The empty pycnometer is cleaned, dried, and its mass is accurately determined.

e The pycnometer is filled with distilled water and placed in a temperature-controlled water
bath until it reaches thermal equilibrium (e.g., at 20°C). The mass of the pycnometer filled
with water is then measured.

e The pycnometer is emptied, dried, and then filled with 3,4-diethylhexane.

e The pycnometer is again brought to the same temperature in the water bath, and its mass is
determined.

e The density of 3,4-diethylhexane is calculated using the following formula: Density of
sample = (mass of sample / mass of water) * density of water at the measurement
temperature.

Safety and Handling

3,4-Diethylhexane is a flammable liquid and vapor.[3] It may be fatal if swallowed and enters
airways.[3] Appropriate safety precautions should be taken when handling this chemical.

e Hazard Statements: H226 (Flammable liquid and vapor), H304 (May be fatal if swallowed
and enters airways).[3]

o Precautionary Statements: P210 (Keep away from heat, hot surfaces, sparks, open flames
and other ignition sources. No smoking), P301+P310 (IF SWALLOWED: Immediately call a
POISON CENTER/doctor), P331 (Do NOT induce vomiting).

Visualization of Property Relationships
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The following diagram illustrates the logical relationship between the molecular structure of 3,4-
diethylhexane and its macroscopic chemical and physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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